Cas no 2680880-51-5 (3-(1-Acetylpiperidin-4-yl)-3-phenylpropanoic acid)

• Product Name: 3-(1-Acetylpiperidin-4-yl)-3-phenylpropanoic acid
• CAS No: 2680880-51-5
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6219964
• PubChem ID: 165917042
• Update Time: 2025-05-19

3-(1-Acetylpiperidin-4-yl)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284634
• 2680880-51-5
• 3-(1-acetylpiperidin-4-yl)-3-phenylpropanoic acid
• 3-(1-Acetylpiperidin-4-yl)-3-phenylpropanoic acid

• Inchi： 1S/C16H21NO3/c1-12(18)17-9-7-14(8-10-17)15(11-16(19)20)13-5-3-2-4-6-13/h2-6,14-15H,7-11H2,1H3,(H,19,20)
• InChI Key： RZONBSDABKKBQE-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CC1)C(C1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(1-Acetylpiperidin-4-yl)-3-phenylpropanoic acid

3-(1-Acetylpiperidin-4-yl)-3-phenylpropanoic Acid: A Comprehensive Overview

3-(1-Acetylpiperidin-4-yl)-3-phenylpropanoic acid, with the CAS number 2680880-51-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound's name itself is a testament to its structural complexity, with key components including the acetylpiperidine moiety and the phenylpropanoic acid group.

The synthesis of this compound involves a series of intricate reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields. Researchers have explored various pathways, including mild oxidation techniques and transition-metal-catalyzed coupling reactions, to construct the molecule's core structure.

In terms of biological activity, 3-(1-Acetylpiperidin-4-yl)-3-phenylpropanoic acid has shown promising results in preclinical studies. It exhibits selectivity towards certain receptor systems, making it a candidate for therapeutic interventions in areas such as neurodegenerative diseases and inflammation. The compound's ability to modulate these pathways is attributed to its unique stereochemistry and functional group arrangement.

The structural integrity of this molecule is further highlighted by its stability under physiological conditions. This characteristic is crucial for its potential use as an orally administered drug, where bioavailability and metabolic stability are paramount. Recent studies have also investigated the compound's pharmacokinetics, revealing favorable absorption profiles that enhance its therapeutic potential.

In addition to its pharmacological applications, the compound has found utility in materials science. Its rigid structure and functional groups make it an ideal candidate for constructing advanced materials, such as high-performance polymers and sensors. Researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for technological innovation.

The ongoing research into 3-(1-Acetylpiperidin-4-yl)-3-phenylpropanoic acid underscores its versatility and significance in modern chemistry. As scientists continue to unravel its properties and optimize its synthesis, this compound stands at the forefront of interdisciplinary research, bridging the gap between organic chemistry and applied sciences.